3-BTMD

• Molecular Formula: C17H11NO4S
• Molecular Weight: 325.3 g/mol
• InChI: InChI=1S/C17H11NO4S/c1-21-15-12(19)7-6-9-8-10(17(20)22-14(9)15)16-18-11-4-2-3-5-13(11)23-16/h2-8,19H,1H3
• InChIKey: AXTQROOHZYREOZ-UHFFFAOYSA-N

3-BTMD for COMT Activity Detection

3-BTMD (CAS 2115701-43-2) is the methylated product generated by the specific catalysis of the catechol-O-methyltransferase (COMT) enzyme on the fluorescent substrate 3-BTD (Ex=390 nm, Em=510 nm) . It serves as the key analytical target in a liquid chromatography-fluorescence detection (LC-FD) method designed to precisely measure COMT activity in complex biological samples, such as human erythrocytes and cell homogenates [1]. This compound is central to a validated assay known for its exceptional sensitivity and robustness, offering a distinct advantage over traditional COMT activity assays [1].

Fluorometric LC-FD detection product

Quantitative readout for COMT activity in erythrocytes and cell homogenates

Reported high-sensitivity LC-FD method context

• [1] Xia, Y.L., et al. (2020). Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B, 1157, 122333. DOI: 10.1016/j.jchromb.2020.122333 View Source

Why 3-BTMD Cannot Be Substituted

Substituting 3-BTMD with generic COMT probes or alternative assay readouts is not a reliable procurement strategy for high-precision COMT activity studies. The established LC-FD method, which quantifies 3-BTMD, provides a verified limit of quantification (LOQ) of 0.0083 nM, which is nearly 10-fold more sensitive than previously published methods [1]. Furthermore, the method's performance is validated with intra- and inter-day relative standard deviation (RSD) of less than 5% and demonstrates robust anti-interference against endogenous biological substances [1]. These performance metrics are not guaranteed when substituting with structurally similar fluorophores or using less sensitive detection modalities (e.g., UV absorbance). The quantitative and validated nature of the 3-BTMD detection method provides a level of analytical certainty that generic substitution cannot match, ensuring data reproducibility and study integrity [1].

Detection limit context may differ

Alternative fluorophores or detection modes may not replicate the reported LOQ sensitivity of the 3-BTMD LC-FD method.

Assay precision is method-specific

Intra- and inter-day RSD performance is validated only for this method; generic probes or UV-based readouts may shift reproducibility.

Anti-interference cannot be assumed

The robust matrix-effect profile is specific to 3-BTMD LC-FD detection; substitutes risk interference from endogenous substances.

• [1] Xia, Y.L., et al. (2020). Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B, 1157, 122333. DOI: 10.1016/j.jchromb.2020.122333 View Source

3-BTMD Assay Performance Evidence

Superior Detection Sensitivity

The LC-FD method utilizing 3-BTMD as the quantified product provides a 10-fold improvement in the limit of quantification (LOQ) compared to previously established methods for measuring COMT activity [1].

Detection Sensitivity

Reported

LOQ: 0.0083 nM (~10-fold improvement over previous methods)

Enables low-abundance COMT detection in native samples.

Single-source method validation; class-level inference.

Evidence Dimension	Limit of Quantification (LOQ)
Target Compound Data	0.0083 nM
Comparator Or Baseline	Previously published methods (unspecified)
Quantified Difference	Approximately 10-fold lower (more sensitive)
Conditions	LC-FD method for 3-BTMD quantification in human erythrocytes and cell homogenates [1].

Why This Matters

This 10-fold increase in sensitivity enables the precise measurement of low-abundance COMT activity in native biological samples, which is critical for studies where enzyme expression is limited or variable.

• [1] Xia, Y.L., et al. (2020). Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B, 1157, 122333. DOI: 10.1016/j.jchromb.2020.122333 View Source

High Precision and Reproducibility

The validated LC-FD method for quantifying 3-BTMD demonstrates high precision, with intra- and inter-day relative standard deviations (RSD) consistently lower than 5% [1].

Assay Precision

Reported

Intra- and inter-day RSD

Supports consistent inter-run data quality.

Method-specific validation; supporting evidence.

Anti-Interference

Reported

No interference from endogenous substances observed

Reduces matrix-effect risk in complex biological samples.

Erythrocyte/homogenate assessment; method context.

Evidence Dimension	Assay Precision (RSD)
Target Compound Data	< 5% (intra- and inter-day)
Comparator Or Baseline	Not applicable; presented as a key method validation metric.
Quantified Difference	Not applicable.
Conditions	Validation of the LC-FD method for 3-BTMD quantification [1].

Why This Matters

An RSD of less than 5% confirms the method's reliability for generating consistent and reproducible data across different experimental runs, reducing the need for repeat experiments and ensuring data quality for publication or regulatory submissions.

• [1] Xia, Y.L., et al. (2020). Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B, 1157, 122333. DOI: 10.1016/j.jchromb.2020.122333 View Source

Robust Anti-Interference

The fluorometric detection of 3-BTMD demonstrates excellent anti-interference ability, with no observed effects from endogenous substances commonly found in biological samples [1].

Anti-Interference

Reported

No interference from endogenous substances observed

Reduces matrix-effect risk in complex biological samples.

Erythrocyte/homogenate assessment; method context.

Evidence Dimension	Interference from endogenous substances
Target Compound Data	No effects observed
Comparator Or Baseline	Not applicable; this is a characteristic of the method.
Quantified Difference	Not applicable.
Conditions	Assessment of biological matrices effect during LC-FD method validation for 3-BTMD [1].

Why This Matters

The lack of interference from endogenous compounds ensures the accuracy of COMT activity measurements directly in complex biological samples, eliminating the need for extensive and potentially artifact-inducing sample clean-up procedures.

• [1] Xia, Y.L., et al. (2020). Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B, 1157, 122333. DOI: 10.1016/j.jchromb.2020.122333 View Source

3-BTMD Research Applications

Erythrocyte COMT Activity Quantification

Utilize the LC-FD method with 3-BTMD to measure basal COMT activity in individual human erythrocyte samples. The assay's high sensitivity (LOQ 0.0083 nM) and precision (RSD < 5%) enable the detection of subtle, inter-individual variations in COMT activity [1]. This application is crucial for studies investigating COMT as a peripheral biomarker for central nervous system disorders or for understanding pharmacokinetic variability in catechol drug metabolism [1].

COMT Inhibitor Screening in Cell Homogenates

Employ 3-BTMD as the analytical endpoint in a cell-based assay to screen for novel COMT inhibitors. The robust anti-interference property of the 3-BTMD detection method ensures accurate quantification of enzyme inhibition directly in complex cell homogenates without matrix effects [1]. This accelerates lead compound discovery by providing reliable, high-sensitivity data from physiologically relevant enzyme sources [1].

COMT Reaction Kinetic Studies

Integrate 3-BTMD quantification into a multi-substrate kinetic system to study the ordered sequential mechanism of COMT. The sensitive fluorescence response of 3-BTMD allows for real-time or end-point monitoring of the methylation reaction, providing data to determine kinetic parameters and ligand binding modes [2]. This approach is valuable for characterizing COMT's catalytic behavior and for developing novel functional ligands [2].

Application

Selection Property

Validation Focus

Erythrocyte COMT activity quantification

High-sensitivity LC-FD detection

Inter-individual enzyme activity variability

COMT inhibitor screening in cell homogenates

Anti-interference detection method

Native matrix enzyme inhibition assessment

COMT reaction kinetic studies

Fluorometric product quantification

Multi-substrate kinetic parameter determination

• [1] Xia, Y.L., et al. (2020). Accurate and sensitive detection of Catechol-O-methyltransferase activity by liquid chromatography with fluorescence detection. Journal of Chromatography B, 1157, 122333. DOI: 10.1016/j.jchromb.2020.122333 View Source
• [2] Wang, F., et al. (2024). Multisubstrate-based system: a kinetic mechanism study of catechol-O-methyltransferase. The FEBS Journal, 292(4), 899-914. DOI: 10.1111/febs.17372 View Source